![molecular formula C15H18ClN3 B271441 N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine](/img/structure/B271441.png)
N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine, also known as CPP, is a chemical compound that has been extensively studied for its effects in the field of neuroscience. CPP is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist that has been shown to have a wide range of effects on the brain and nervous system. In
Scientific Research Applications
N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine has been extensively studied for its effects on the brain and nervous system. It has been shown to have potential therapeutic applications for a wide range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has also been used as a research tool to study the role of NMDA receptors in learning and memory.
Mechanism of Action
N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine acts as a non-competitive NMDA receptor antagonist by binding to the receptor and blocking the ion channel. This leads to a decrease in the flow of calcium ions into the cell, which is important for the regulation of synaptic plasticity and long-term potentiation. By blocking NMDA receptors, this compound can also reduce the excitotoxicity that occurs in conditions such as stroke and traumatic brain injury.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of effects on the brain and nervous system. It has been shown to improve learning and memory in animal models, as well as reduce anxiety and depression-like behavior. This compound has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine in lab experiments is its specificity for NMDA receptors. This allows researchers to study the role of NMDA receptors in various neurological disorders and conditions. However, one limitation of using this compound is its potential toxicity at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine. One area of interest is the potential therapeutic applications of this compound for neurological disorders. Another area of interest is the role of NMDA receptors in addiction and substance abuse, which could lead to the development of new treatments for these conditions. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations in lab experiments.
Synthesis Methods
The synthesis of N-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-N-cyclohexylamine involves the reaction of 4-chlorophenylhydrazine with cyclohexanone to produce 1-(4-chlorophenyl)-3-cyclohexyl-1H-pyrazole-5-carbaldehyde. This intermediate is then reacted with ammonium acetate and cyclohexylamine to produce this compound.
properties
Molecular Formula |
C15H18ClN3 |
---|---|
Molecular Weight |
275.77 g/mol |
IUPAC Name |
5-(4-chlorophenyl)-N-cyclohexyl-1H-pyrazol-3-amine |
InChI |
InChI=1S/C15H18ClN3/c16-12-8-6-11(7-9-12)14-10-15(19-18-14)17-13-4-2-1-3-5-13/h6-10,13H,1-5H2,(H2,17,18,19) |
InChI Key |
GBDLEZZICIOMPX-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC2=NNC(=C2)C3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCC(CC1)NC2=NNC(=C2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.